Cas no 56619-93-3 (N-(3-Methoxyphenyl)-2,2-dimethylpropanamide)

• Product Name: N-(3-Methoxyphenyl)-2,2-dimethylpropanamide
• CAS No: 56619-93-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD00662896
• CID: 819951
• PubChem ID: 546358
• Update Time: 2025-06-08

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxyphenyl)-2,2-dimethylpropanamide
• N1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPANAMIDE
• 3-methoxy-N-pivalanilide
• 3-methoxy-N-pivaloylaniline
• m-methoxypivanilide
• N-(2,2-Dimethylpropanoyl)-3-(methoxy)aniline
• N-(3-methoxyphenyl)-2,2-dimethylpropionamide
• N-(3-methoxyphenyl)pivalamide
• N-pivaloyl-m-anisidine
• Propanamide,N-(3-methoxyphenyl)-2,2-dimethyl
• Propanamide, N-(3-methoxyphenyl)-2,2-dimethyl-
• N-(3-METHOXY-PHENYL)-2,2-DIMETHYL-PROPIONAMIDE
• DAFHCFQPQMYDFI-UHFFFAOYSA-N
• PubChem10769
• Maybridge3_000427
• 3-metoxy-N-pivaloylaniline
• N-pivaloyl-3-methoxyaniline
• MLS002152966
• HMS1432D09
• HMS3337J17
• HMS2205D17
• IDI1_011814
• SMR001229030
• Z27795275
• 56619-93-3
• 5X-0602
• EN300-111958
• AB06662
• CS-0035852
• AB-337/13036289
• AKOS001337137
• DTXSID70338100
• N-(3-methoxyphenyl)-2,2-dimethyl-propaneamide
• SY122873
• CHEMBL1557887
• MFCD00662896
• J-523373
• N-(3-Methoxyphenyl)-2,2-dimethylpropanamide #
• SCHEMBL306383

• MDL： MFCD00662896
• Inchi： 1S/C12H17NO2/c1-12(2,3)11(14)13-9-6-5-7-10(8-9)15-4/h5-8H,1-4H3,(H,13,14)
• InChI Key： DAFHCFQPQMYDFI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.057
• Melting Point: 125-126°C
• Boiling Point: 358.2°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.535
• PSA: 38.33000
• LogP: 2.75280

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Methoxyphenyl)-2,2-dimethylpropanamide

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide (CAS No. 56619-93-3): A Comprehensive Overview

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide (CAS No. 56619-93-3) is a versatile organic compound with a wide range of applications in pharmaceutical and chemical research. This compound, also known as 3-methoxy-N-(1,1-dimethylethyl)benzamide, has gained significant attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(3-Methoxyphenyl)-2,2-dimethylpropanamide.

Chemical Structure and Properties

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide is characterized by its amide functional group and a substituted phenyl ring. The compound has the molecular formula C₁₁H₁₅NO₂ and a molecular weight of 197.24 g/mol. The presence of the methoxy group on the phenyl ring and the dimethyl substitution on the propanamide moiety imparts unique physical and chemical properties to this compound. It is a white crystalline solid at room temperature with a melting point of approximately 75-77°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane.

Synthesis Methods

The synthesis of N-(3-Methoxyphenyl)-2,2-dimethylpropanamide can be achieved through various routes. One common method involves the reaction of 3-methoxyaniline with isobutyryl chloride in the presence of a base such as triethylamine. This reaction proceeds via an acylation mechanism to form the desired amide product. Another approach involves the coupling of 3-methoxyaniline with isobutyric acid using a coupling reagent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). These methods provide high yields and are widely used in both laboratory and industrial settings.

Biological Activities

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide has been studied for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(3-Methoxyphenyl)-2,2-dimethylpropanamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(3-Methoxyphenyl)-2,2-dimethylpropanamide has also been investigated for its analgesic effects. Studies have demonstrated that this compound can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic activity is thought to involve the modulation of pain signaling pathways in the central nervous system.

Recent Research Advancements

The potential therapeutic applications of N-(3-Methoxyphenyl)-2,2-dimethylpropanamide have been further explored in recent years. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of N-(3-Methoxyphenyl)-2,2-dimethylpropanamide as a lead compound for developing novel neuroprotective agents.

Another area of interest is the use of N-(3-Methoxyphenyl)-2,2-dimethylpropanamide in cancer research. Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing cell proliferation. While more research is needed to fully understand its mechanisms of action and therapeutic potential in cancer treatment, these initial findings are promising.

Conclusion

N-(3-Methoxyphenyl)-2,2-dimethylpropanamide (CAS No. 56619-93-3) is a multifaceted organic compound with a diverse range of applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable molecule in the pursuit of innovative medical solutions.